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Compound of Interest

Compound Name: HS56

Cat. No.: B607979

Initial research indicates that "HS56" is not a chemical substance but rather a model number
for a hedge trimmer manufactured by STIHL. This guidance, therefore, pertains to the proper
disposal of the STIHL HS 56 hedge trimmer and its associated operational fluids, adapted for a
laboratory or research setting's safety and procedural standards.

Proper Disposal Procedures for STIHL HS 56 Hedge
Trimmer and Associated Fluids

This document provides a step-by-step guide for the safe and environmentally responsible
disposal of the STIHL HS 56 hedge trimmer and its operational fluids, including fuel
(gasoline/oil mixture) and lubricants.

Pre-Disposal Decontamination and Component
Segregation

Before disposing of the hedge trimmer, it is crucial to separate its components and
decontaminate the parts that have come into contact with hazardous materials.

Experimental Protocol: Hedge Trimmer Decommissioning

» Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,
nitrile gloves, and a lab coat.

e Secure the Equipment: Ensure the hedge trimmer is on a stable surface in a well-ventilated
area, away from ignition sources.
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e Fuel Removal:

o Empty the fuel tank into a designated, clearly labeled hazardous waste container for
flammable liquids.

o After emptying the tank, start the engine and let it run at idle until it stops. This ensures
that all fuel is consumed from the carburetor and fuel lines.

e Lubricant Removal: If the gearbox contains grease or oil, consult the user manual for
instructions on how to safely drain it into a separate, labeled hazardous waste container for
used oil.

» Component Segregation:

o Remove the battery (if applicable for a cordless model) and follow specific battery
recycling protocols.

o Separate plastic components from metal components for recycling or disposal according
to institutional and local regulations.

o Clean the cutting blades with a suitable solvent to remove any residual lubricants or plant
matter. Dispose of the cleaning materials as hazardous waste.

Waste Characterization and Segregation

Properly categorize the waste streams generated from the decommissioning process.
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Waste Stream

Description

Hazard
Classification

Recommended
Container

Used Fuel

Gasoline and two-

stroke oil mixture

Flammable, Toxic

Tightly sealed, labeled
container for
flammable liquid

waste

Used Lubricants

Gearbox grease, bar

and chain oil

Non-flammable

(typically),
Environmental Hazard

Labeled container for

used oil

Contaminated

Materials

Gloves, wipes,
absorbent pads used

for cleaning

Dependent on
contaminant (e.g.,
flammable if used with
fuel)

Labeled container for

solid hazardous waste

Hedge Trimmer

Metal and plastic

Non-hazardous (after

Designated scrap

metal and plastic

Chassis components decontamination) _ ,
recycling bins
Varies by type (e.qg.,
Lithium-ion or other ) Designated battery
Battery reactive, heavy

type

metals)

recycling container

Disposal Procedures

Adhere to your institution's and local hazardous waste disposal regulations.

e Hazardous Waste: The collected used fuel, lubricants, and contaminated materials must be

disposed of through your institution's Environmental Health and Safety (EHS) office or a

licensed hazardous waste disposal company. Do not pour fuel or lubricants down the drain or

dispose of them in regular trash.

o Decontaminated Components: Once cleaned and free of hazardous residues, the metal and

plastic parts of the hedge trimmer can typically be recycled. Check with your local recycling

facility for their specific requirements.
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o Batteries: Lithium-ion batteries should never be disposed of in regular trash as they can
cause fires. They must be taken to a designated battery recycling facility.

Workflow for Disposal of HS56 Hedge Trimmer and
Fluids
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Caption: Workflow for the safe decommissioning and disposal of a hedge trimmer and its fluids.
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Safety Considerations

Flammability: Gasoline is highly flammable. Perform all fuel-handling procedures in a well-
ventilated area away from open flames, sparks, or other ignition sources.

Inhalation Hazard: Avoid inhaling fuel vapors.

Skin Contact: Avoid prolonged skin contact with fuels and lubricants. Wash hands thoroughly
after handling.

Environmental Protection: Prevent spills of fuel and lubricants. Do not allow them to enter
soil or water systems. In case of a spill, use an appropriate spill kit to contain and clean it up,
and dispose of the cleanup materials as hazardous waste.

To cite this document: BenchChem. [Clarification of "HS56" Identity]. BenchChem, [2025].
[Online PDF]. Available at: [https://www.benchchem.com/product/b607979#hs56-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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